2-Amino-6-methoxymethyl-pyridine-3-carbaldehyde

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-amino-6-(methoxymethyl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C8H10N2O2/c1-12-5-7-3-2-6(4-11)8(9)10-7/h2-4H,5H2,1H3,(H2,9,10)
• InChI Key: HGUMDYUNHWOPQF-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NC(=C(C=C1)C=O)N

Description

2-Amino-6-methoxymethyl-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of (2-amino-6-methoxymethyl-pyridin-3-yl)methanol (260 mg, 1.5 mmol) described in Manufacturing Example 26-1-5 and methylene chloride (15 mL) was added manganese dioxide (1.3 g, 15 mmol), which was stirred overnight at room temperature. The reaction mixture was filtered through a Celite pad, and the filtrate was concentrated under a reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:heptane=3:2) to obtain the title compound (210 mg, 81%).